Cas no 2402772-45-4 (ATX inhibitor 5)

• Product Name: ATX inhibitor 5
• CAS No: 2402772-45-4
• MF: C₂₂H₁₈ClF₃N₆O
• MW: 474.8661
• CID: 4768660
• PubChem ID: 146014477
• Update Time: 2025-07-17

ATX inhibitor 5 Chemical and Physical Properties

Names and Identifiers

• ATX inhibitor 5
• BDBM50555512
• CHEMBL4745233
• 2402772-45-4
• N-[(E)-(4-chlorophenyl)methylideneamino]-4-[3-(trifluoromethyl)anilino]-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxamide
• HY-133019
• MS-28816
• CS-0109422
• DA-50797
• AKOS040732495

• Inchi： 1S/C22H18ClF3N6O/c23-16-6-4-14(5-7-16)11-29-31-21(33)32-9-8-19-18(12-32)20(28-13-27-19)30-17-3-1-2-15(10-17)22(24,25)26/h1-7,10-11,13H,8-9,12H2,(H,31,33)(H,27,28,30)/b29-11+
• InChI Key： VHRNHTUEITYZIH-VPUKRXIYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])/C(/[H])=N/N([H])C(N1C([H])([H])C2C(=NC([H])=NC=2C([H])([H])C1([H])[H])N([H])C1=C([H])C([H])=C([H])C(C(F)(F)F)=C1[H])=O

Computed Properties

• Exact Mass: 474.1182714g/mol
• Monoisotopic Mass: 474.1182714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 82.5

Additional information on ATX inhibitor 5

Recent Advances in ATX Inhibitor 5 (2402772-45-4): A Promising Therapeutic Agent in Chemical Biology and Medicine

The compound 2402772-45-4, commercially known as ATX inhibitor 5, has recently garnered significant attention in the field of chemical biology and medicinal research. This small molecule inhibitor targets autotaxin (ATX), a key enzyme involved in the production of lysophosphatidic acid (LPA), which plays a crucial role in various physiological and pathological processes, including inflammation, fibrosis, and cancer progression. The development of ATX inhibitor 5 represents a significant milestone in the quest for novel therapeutic agents to treat diseases associated with dysregulated LPA signaling.

Recent studies have demonstrated the efficacy of ATX inhibitor 5 in preclinical models. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's high selectivity and potency in inhibiting ATX activity, with an IC50 value in the low nanomolar range. The study also revealed that ATX inhibitor 5 exhibits favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, making it a promising candidate for further clinical development. These findings underscore the potential of ATX inhibitor 5 as a therapeutic intervention for conditions such as idiopathic pulmonary fibrosis (IPF) and metastatic cancers.

Another groundbreaking research effort, published in Nature Communications in early 2024, explored the structural basis of ATX inhibition by 2402772-45-4. Using X-ray crystallography and molecular dynamics simulations, the researchers elucidated the binding mode of ATX inhibitor 5 within the active site of ATX. This structural insight not only enhances our understanding of the inhibitor's mechanism of action but also provides a framework for the rational design of next-generation ATX inhibitors with improved efficacy and reduced off-target effects.

In addition to its therapeutic potential, ATX inhibitor 5 has also been instrumental in advancing our knowledge of LPA signaling pathways. A recent study in Cell Chemical Biology utilized ATX inhibitor 5 as a chemical probe to investigate the role of ATX-LPA axis in tumor microenvironment remodeling. The results revealed that ATX inhibition disrupts the cross-talk between cancer cells and stromal cells, thereby attenuating tumor growth and metastasis. This study highlights the dual utility of ATX inhibitor 5 as both a therapeutic agent and a research tool in chemical biology.

Despite these promising advances, challenges remain in the clinical translation of ATX inhibitor 5. Ongoing research is focused on optimizing its drug-like properties, assessing potential toxicities, and identifying patient populations that may benefit the most from ATX-targeted therapies. Collaborative efforts between academia and industry are expected to accelerate the development of ATX inhibitor 5 and related compounds, paving the way for their eventual approval and use in clinical practice.

In conclusion, ATX inhibitor 5 (2402772-45-4) represents a cutting-edge development in the field of chemical biology and medicine. Its potent and selective inhibition of ATX, coupled with its favorable pharmacokinetic profile, positions it as a leading candidate for the treatment of diseases driven by aberrant LPA signaling. Continued research and clinical evaluation will be essential to fully realize the therapeutic potential of this innovative compound.